Cas no 749920-57-8 (3-Chloro-4-ethoxy-5-methoxy-benzonitrile)

3-Chloro-4-ethoxy-5-methoxy-benzonitrile is a substituted benzonitrile derivative featuring chloro, ethoxy, and methoxy functional groups on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for more complex molecules. The presence of electron-donating (ethoxy, methoxy) and electron-withdrawing (chloro, nitrile) groups enhances its utility in cross-coupling reactions and other transformations. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound is typically handled under standard laboratory conditions, with purity and consistency being key attributes for research use.

3-Chloro-4-ethoxy-5-methoxy-benzonitrile structure

749920-57-8 structure

Product Name:3-Chloro-4-ethoxy-5-methoxy-benzonitrile

CAS No:749920-57-8

MF:C₁₀H₁₀ClNO₂

MW:211.644901752472

CID:3057903

PubChem ID:2120280

Update Time:2025-06-07

3-Chloro-4-ethoxy-5-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-ethoxy-5-methoxy-benzonitrile
- G36182
- CS-0305275
- 749920-57-8
- SR-01000053484
- AKOS000304857
- Z56989641
- SR-01000053484-1
- 3-chloro-4-ethoxy-5-methoxybenzonitrile
- EN300-09994
- Inchi： 1S/C10H10ClNO2/c1-3-14-10-8(11)4-7(6-12)5-9(10)13-2/h4-5H,3H2,1-2H3
- InChI Key： ZZHNEMWUMPVWCV-UHFFFAOYSA-N
- SMILES： ClC1=CC(C#N)=CC(=C1OCC)OC

Computed Properties

Exact Mass: 211.0400063Da
Monoisotopic Mass: 211.0400063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 42.3Å²

3-Chloro-4-ethoxy-5-methoxy-benzonitrile Pricemore >>

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Aaron	AR019KDM-50mg	3-chloro-4-ethoxy-5-methoxybenzonitrile	749920-57-8	95%	50mg	$83.00	2025-02-14
Aaron	AR019KDM-100mg	3-chloro-4-ethoxy-5-methoxybenzonitrile	749920-57-8	95%	100mg	$116.00	2025-02-14
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Aaron	AR019KDM-2.5g	3-chloro-4-ethoxy-5-methoxybenzonitrile	749920-57-8	95%	2.5g	$717.00	2025-02-14
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1PlusChem	1P019K5A-50mg	3-chloro-4-ethoxy-5-methoxybenzonitrile	749920-57-8	95%	50mg	$111.00	2024-04-21
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